Cas no 863649-38-1 (N~1~,N~3~,N~6~-Tris[3-(octadecyloxy)propyl]hexane-1,3,6-tricarboxamide)

N~1~,N~3~,N~6~-Tris[3-(octadecyloxy)propyl]hexane-1,3,6-tricarboxamide structure
863649-38-1 structure
Product Name:N~1~,N~3~,N~6~-Tris[3-(octadecyloxy)propyl]hexane-1,3,6-tricarboxamide
CAS No:863649-38-1
MF:C72H143N3O6
MW:1146.92234349251
CID:2809259
PubChem ID:71406148
Update Time:2025-04-21

N~1~,N~3~,N~6~-Tris[3-(octadecyloxy)propyl]hexane-1,3,6-tricarboxamide Chemical and Physical Properties

Names and Identifiers

    • N~1~,N~3~,N~6~-Tris[3-(octadecyloxy)propyl]hexane-1,3,6-tricarboxamide
    • 863649-38-1
    • DTXSID00826762
    • Inchi: 1S/C72H143N3O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-63-79-66-53-60-73-70(76)57-52-56-69(72(78)75-62-55-68-81-65-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)58-59-71(77)74-61-54-67-80-64-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h69H,4-68H2,1-3H3,(H,73,76)(H,74,77)(H,75,78)
    • InChI Key: FYFVGGVLUSAVMR-UHFFFAOYSA-N
    • SMILES: O(CCCNC(C(CCC(NCCCOCCCCCCCCCCCCCCCCCC)=O)CCCC(NCCCOCCCCCCCCCCCCCCCCCC)=O)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 1146.09768929Da
  • Monoisotopic Mass: 1146.09768929Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 81
  • Rotatable Bond Count: 71
  • Complexity: 1240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 26.2
  • Topological Polar Surface Area: 115Ų
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